Cas no 452-58-4 (pyridine-2,3-diamine)

pyridine-2,3-diamine Properties

Names and Identifiers

• 2,3-Diaminopyridine
• pyridine-2,3-diyldiamine
• 4-Amino-1-Methyl Piperidine
• Pyridine-2,3-diamine
• 2,3-Pyridinediamine
• 2.3-Diaminopyridine
• 1,2-pyridine diamine
• 2,3-diamino-pyridin
• 2,3-diamino-pyridine
• 3-DiaMinopyridine
• di-aminopyridine
• Pyridin-2,3-diaMine
• Pyridine,2,3-diamino
• Pyridine, 2,3-diamino-
• DIAMINOPYRIDINE
• ZZYXNRREDYWPLN-UHFFFAOYSA-N
• CBX394737H
• Pyridinediamine
• NSC45406
• Pyridine,3-diamino-
• PubChem1296
• 2,3-diamino pyridine
• 2,3 diamino pyridine
• DSSTox_CID_30676
• DSSTox_GSID_51493
• KSC215C3F
• W-106156
• NSC-45406
• NS00031511
• A7127
• AKOS005135856
• SCHEMBL88338
• CS-D1498
• STR01839
• AM20070113
• BP-12738
• 2,3-Diaminopyridine, Vetec(TM) reagent grade, 94%
• NCGC00357096-01
• BRN 0109869
• 452-58-4
• BG-0085
• 5-22-11-00241 (Beilstein Handbook Reference)
• '2,3-Diaminopyridine'
• CCG-302490
• AC-3570
• BB 0260604
• AC-907/25014077
• 2,3-Diaminopyridine, 95%
• Benzenepropanoic acid, 4-chloro-.beta.-oxo-, ethyl ester
• 76X
• CAS-452-58-4
• UNII-CBX394737H
• EINECS 207-200-9
• MFCD00006319
• SCHEMBL3952094
• AI3-52327
• Z385438806
• CHEBI:195591
• D0117
• F0001-1225
• DTXCID9030676
• BCP04951
• EN300-56505
• DTXSID0051493
• NSC 45406
• 'pyridine-2,3-diamine'
• Tox21_303818
• FT-0602123
• Q27275394
• SB75564
• STK802242
• 2,3-Pyridinediamine; N2-Benzyl-2,3-pyridinediamine; NSC 45406
• 2,3-Pyridinediamine (9CI)
• BBL011063
• DB-005118
• +Expand

• MDL： MFCD00006319
• InChIKey： ZZYXNRREDYWPLN-UHFFFAOYSA-N
• Inchi： 1S/C5H7N3/c6-4-2-1-3-8-5(4)7/h1-3H,6H2,(H2,7,8)
• SMILES： N1=C([H])C([H])=C([H])C(=C1N([H])[H])N([H])[H]
• BRN： 0109869

Computed Properties

• Exact Mass: 109.06400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 109.063997
• Heavy Atom Count: 8
• Complexity: 74.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 64.9

Experimental Properties

• LogP: 1.40840
• PSA: 64.93000
• Refractive Index: 1.5340 (estimate)
• Water Partition Coefficient: 100 g/L (20 ºC)
• Boiling Point: 311.3°C at 760 mmHg
• Melting Point: 110-115 °C (lit.)
• Flash Point: 205 ºC
• Solubility: H2O: soluble50mg/mL, opaque (brown to very dark brown)
• Color/Form: Pale yellow powder
• Solubility: dissolve in water
• Sensitiveness: Air Sensitive
• Density: 1.1118 (rough estimate)

pyridine-2,3-diamine Security Information

• Symbol: GHS07
• RTECS：US7548000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37-S45-S37/39-S28A
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：6.1
• FLUKA BRAND F CODES：9

pyridine-2,3-diamine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%